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Compound of Interest

Compound Name: 3-(2-Methyl-1,3-thiazol-4-yl)aniline

Cat. No.: B1299058 Get Quote

An in-depth guide to 3-(2-Methyl-1,3-thiazol-4-yl)aniline, a compound of interest in medicinal

chemistry, is provided below for researchers, scientists, and drug development professionals.

This document covers its chemical identity, synthesis, and potential biological activities,

supported by experimental data and protocols.

Chemical Identity and Properties
The IUPAC name for the compound is 3-(2-Methyl-1,3-thiazol-4-yl)aniline. It belongs to the

class of organic compounds known as anilines, which are characterized by an amino group

attached to a benzene ring. The structure also features a thiazole ring, a five-membered

heterocyclic ring containing both sulfur and nitrogen, which is a common scaffold in many

biologically active molecules.

Property Value

CAS Number 89250-34-0[1]

Molecular Formula C₁₀H₁₀N₂S

Molecular Weight 190.26 g/mol [2]

Canonical SMILES CC1=NC=C(S1)C2=CC=CC(=C2)N

InChI Key SBPJNWLSTBFRTF-UHFFFAOYSA-N
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The synthesis of 3-(2-methyl-1,3-thiazol-4-yl)aniline typically involves the reduction of the

corresponding nitro compound, 4-(3-nitrophenyl)-2-methylthiazole. This transformation is a

standard procedure in organic synthesis, often achieved through catalytic hydrogenation.

Starting Material

Reaction Conditions

Final Product

4-(3-Nitrophenyl)-2-methylthiazole

Catalyst: Pd/C
Reagent: H₂ (gas) or other reducing agent

Solvent: Ethanol or Ethyl Acetate
Conditions: Room temp to 50°C

Reduction

3-(2-Methyl-1,3-thiazol-4-yl)aniline

 

1. Seed cancer cells
in 96-well plate

2. Add varying concentrations
of test compound

3. Incubate for 48-72 hours

4. Add MTT reagent to each well

5. Incubate for 2-4 hours
(Formazan formation)

6. Solubilize formazan crystals
(e.g., with DMSO)

7. Measure absorbance
at ~570 nm

8. Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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